Cas no 6999-03-7 (1-Bromo-4-trimethylsilylbenzene)

1-Bromo-4-trimethylsilylbenzene is an organosilicon compound featuring both a bromo substituent and a trimethylsilyl group on a benzene ring. This structure makes it a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, where the bromo group serves as a reactive site. The trimethylsilyl moiety enhances stability and can act as a protecting group or directing group in further functionalization. Its high purity and well-defined reactivity profile make it valuable for constructing complex aromatic systems in pharmaceuticals, agrochemicals, and materials science. The compound is typically handled under inert conditions due to its sensitivity to moisture and air.
1-Bromo-4-trimethylsilylbenzene structure
6999-03-7 structure
Product Name:1-Bromo-4-trimethylsilylbenzene
CAS No:6999-03-7
MF:C9H13BrSi
MW:229.189022779465
MDL:MFCD00094165
CID:505062
PubChem ID:87560774
Update Time:2025-06-07

1-Bromo-4-trimethylsilylbenzene Chemical and Physical Properties

Names and Identifiers

    • (4-Bromophenyl)trimethylsilane
    • 1-BROMO-4-(TRIMETHYLSILYL)BENZENE
    • Benzene,1-bromo-4-(trimethylsilyl)-
    • (4-bromophenyl)-trimethylsilane
    • 1-bromo-4-trimethylsilylbenzene
    • Silane, (4-bromophenyl)trimethyl-
    • Silane,(4-bromophenyl)trimethyl-
    • C9H13BrSi
    • p-bromotrimethylsilylbenzene
    • 4-Bromophenyltrimethylsilane
    • 4-trimethylsilylphenylbromide
    • 4-bromo-trimethylsilylbenzene
    • (p-bromophenyl)trimethylsilane
    • Bromo-4-(trimethylsilyl)benzene
    • 4-trimethylsilyl-1-bromobenzene
    • SY045941
    • EN300-115485
    • CS-D0587
    • DS-16526
    • 1-Bromo-4-(trimethylsilyl)benzene, 97%
    • B3357
    • InChI=1/C9H13BrSi/c1-11(2,3)9-6-4-8(10)5-7-9/h4-7H,1-3H
    • FT-0636331
    • DTXSID90220250
    • 6999-03-7
    • MFCD00094165
    • SCHEMBL570229
    • AKOS015913494
    • UKTSSJJZFVGTCG-UHFFFAOYSA-N
    • GEO-00557
    • 1-bromo-4-(trimethylsilyl)-benzene
    • 1-Bromo-4-trimethylsilyl-benzene
    • (4-bromo-phenyl)-trimethyl-silane
    • DB-055365
    • DB-200292
    • 1-Bromo-4-trimethylsilylbenzene
    • MDL： MFCD00094165
    • Inchi： 1S/C9H13BrSi/c1-11(2,3)9-6-4-8(10)5-7-9/h4-7H,1-3H3
    • InChI Key： UKTSSJJZFVGTCG-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=CC=1)[Si](C)(C)C

Computed Properties

  • Exact Mass: 227.99700
  • Monoisotopic Mass: 227.99699
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: liquid
  • Density: 1.173 g/mL at 25 °C(lit.)
  • Boiling Point: 230°C(lit.)
  • Flash Point: Degrees Fahrenheit:204.8°F
    Degrees Celsius:96°C
  • Refractive Index: n20/D 1.529(lit.)
  • PSA: 0.00000
  • LogP: 2.99430
  • Solubility: Not determined
  • Vapor Pressure: 0.1±0.4 mmHg at 25°C

1-Bromo-4-trimethylsilylbenzene Security Information

1-Bromo-4-trimethylsilylbenzene Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

1-Bromo-4-trimethylsilylbenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A184781-1g
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 6999-03-7 97%
1g
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 $30.0 2025-04-17
Ambeed
A184781-25g
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25g
 $55.0 2025-04-17
Ambeed
A184781-100g
(4-Bromophenyl)trimethylsilane
 6999-03-7 97%
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 $217.0 2025-04-17
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B152474-25G
1-Bromo-4-trimethylsilylbenzene
 6999-03-7 >97.0%(GC)
25g
 ¥717.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B152474-5G
1-Bromo-4-trimethylsilylbenzene
 6999-03-7 >97.0%(GC)
5g
 ¥156.90 2023-09-04
TRC
B700390-100mg
1-Bromo-4-trimethylsilylbenzene
 6999-03-7
100mg
 $ 50.00 2022-06-06
TRC
B700390-500mg
1-Bromo-4-trimethylsilylbenzene
 6999-03-7
500mg
 $ 65.00 2022-06-06
TRC
B700390-1g
1-Bromo-4-trimethylsilylbenzene
 6999-03-7
1g
 $ 80.00 2022-06-06

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